Cas no 640766-57-0 (2-(4-Isopropylphenoxy)aniline)

2-(4-Isopropylphenoxy)aniline structure
2-(4-Isopropylphenoxy)aniline structure
Product Name:2-(4-Isopropylphenoxy)aniline
CAS No:640766-57-0
MF:C15H17NO
MW:227.301584005356
CID:1076873
PubChem ID:26189126
Update Time:2025-04-20

2-(4-Isopropylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Isopropylphenoxy)aniline
    • SB80317
    • AKOS009173332
    • KYLGUIZJNDRKKH-UHFFFAOYSA-N
    • SCHEMBL1340524
    • 640766-57-0
    • 2-(4-propan-2-ylphenoxy)aniline
    • MDL: MFCD08687983
    • Inchi: 1S/C15H17NO/c1-11(2)12-7-9-13(10-8-12)17-15-6-4-3-5-14(15)16/h3-11H,16H2,1-2H3
    • InChI Key: KYLGUIZJNDRKKH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.2Ų

2-(4-Isopropylphenoxy)aniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(4-Isopropylphenoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12048523-5g
2-(4-Isopropylphenoxy)aniline
640766-57-0 97%
5g
$648 2024-07-24
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